molecular formula C12H5BrO3 B8583861 2-Bromo-naphtho[2,3-b]furan-4,9-dione

2-Bromo-naphtho[2,3-b]furan-4,9-dione

Cat. No.: B8583861
M. Wt: 277.07 g/mol
InChI Key: TWHCOSZEYZCNSM-UHFFFAOYSA-N
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Description

2-Bromo-naphtho[2,3-b]furan-4,9-dione is a useful research compound. Its molecular formula is C12H5BrO3 and its molecular weight is 277.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H5BrO3

Molecular Weight

277.07 g/mol

IUPAC Name

2-bromobenzo[f][1]benzofuran-4,9-dione

InChI

InChI=1S/C12H5BrO3/c13-9-5-8-10(14)6-3-1-2-4-7(6)11(15)12(8)16-9/h1-5H

InChI Key

TWHCOSZEYZCNSM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=C(C2=O)OC(=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 0.8 gram (3.0 mmoles) of 2-trimethylsilyl-naphtho[2,3-b]furan-4,9-dione in 20 mL of acetonitrile at room temperature, 0.53 grams (3.3 mmoles) of bromine in 20 mL of acetonitrile was added dropwise over 5 minutes. The mixture was further stirred for 30 minutes at room temperature, and then evaporated to dryness. The residue was crystallized in ethanol/water. Pure crystal product was filtered and dried under vacuum. 0.75 grams of product (yield 90%) was obtained and characterized by 1H NMR and mass spectrum. 1H NMR (in CDCl3) δ 6.96 (s, 1H), 7.76-7.82 (m, 2H), 8.18-8.25 (m, 2H). Mass (M+H) is 277 and 279.
Name
2-trimethylsilyl-naphtho[2,3-b]furan-4,9-dione
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
0.53 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
90%

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